Cas no 86774-60-9 (1-Cyclopentene-1-aceticacid, a-amino-, methyl ester (9CI))

• Product Name: 1-Cyclopentene-1-aceticacid, a-amino-, methyl ester (9CI)
• CAS No: 86774-60-9
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 708576
• Update Time: 2022-07-25

1-Cyclopentene-1-aceticacid, a-amino-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentene-1-aceticacid, a-amino-, methyl ester (9CI)
• 1-Cyclopentene-1-acetic acid, -alpha--amino-, methyl ester (9CI)
• 1-Cyclopentene-1-acetic acid, -alpha--amino-, methyl ester (9CI)

• Inchi： 1S/C8H13NO2/c1-11-8(10)7(9)6-4-2-3-5-6/h4,7H,2-3,5,9H2,1H3
• InChI Key： QDMRKGZUYYISKH-UHFFFAOYSA-N
• SMILES： C1(C(N)C(OC)=O)CCCC=1

Computed Properties

• Exact Mass: 155.095
• Monoisotopic Mass: 155.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2